2-(Methanesulfinyl)[1,2,4]triazino[1,6-a]indole

• CAS RN: 1233144-06-3
• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol
• IUPAC Name: 2-methylsulfinyl-[1,2,4]triazino[1,6-a]indole
• InChI: InChI=1S/C11H9N3OS/c1-16(15)11-12-7-9-6-8-4-2-3-5-10(8)14(9)13-11/h2-7H,1H3
• InChI Key: RZFHDUSBAJQOPA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=NN2C3=CC=CC=C3C=C2C=N1

Description

2-(Methanesulfinyl)[1,2,4]triazino[1,6-a]indole is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Methanesulfinyl)[1,2,4]triazino[1,6-a]indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Methanesulfinyl)[1,2,4]triazino[1,6-a]indole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

261 g) Into a round-bottom flask, m-chloroperbenzoic acid (77% by weight in benzoic acid, 853 mg, 3.80 mmol) was added to a solution of 2-methylsulfanyl-[1,2,4]triazino[1,6-a]indole (780 mg, 3.60 mmol) in dichloromethane (20 mL), at 0° C. The reaction was stirred for 1 hour at room temperature. Saturated NaHCO3 in water was added and the reaction mixture was stirred for 30 minutes. The organic phase was separated, washed with brine, and dried over magnesium sulfate, then filtered. The solvent was removed under vacuum to afford 2-methanesulfinyl-[1,2,4]triazino[1,6-a]indole (820 mg, 98%) as an orange solid, which was used without further purification. 1H-NMR (CDCl3) δ 9.28 (s, 1H), 8.34 (d, J=8.5 Hz, 1H), 7.95 (d, J=8.1 Hz, 1H), 7.60 (m, 1H), 7.52 (m, 1H), 7.21 (s, 1H), 3.06 (s, 3H); LC/MS (ESI+): 254.5 (M+Na).